![molecular formula C8H4BrClN2O2 B8129098 6-Bromo-7-chloroimidazo[1,2-a]pyridine-3-carboxylic acid](/img/structure/B8129098.png)
6-Bromo-7-chloroimidazo[1,2-a]pyridine-3-carboxylic acid
Overview
Description
6-Bromo-7-chloroimidazo[1,2-a]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H4BrClN2O2 and its molecular weight is 275.48 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Bromo-7-chloroimidazo[1,2-a]pyridine-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Bromo-7-chloroimidazo[1,2-a]pyridine-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
A study demonstrated the potential of regioexhaustive functionalization of chloro-, bromo-, and iodo(trifluoromethyl)pyridines in the synthesis of novel antibiotics and antifungals (Cottet et al., 2004).
Research on the synthesis of various chloroimidazo[4,5-c]pyridines and related derivatives highlighted their applications in organic synthesis and drug discovery (Rousseau & Robins, 1965).
The development of a more efficient and effective method for producing chlor-antraniliprole, a new insecticide, using 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid was discussed (Niu Wen-bo, 2011).
A compound, 6-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid, from this series showed anti-inflammatory and analgesic properties with minimal ulcerogenic effects on the gastrointestinal tract (Di Chiacchio et al., 1998).
The promotion of one-pot synthesis of 3-aminoimidazo[1,2-a]pyridines using ionic liquid 1-butyl-3-methylimidazolium bromide (bmim)Br was demonstrated, highlighting its applications in synthesis with easy separation and reuse (Shaabani et al., 2006).
The synthesis of 6-amino- and 6-oxoimidazo[4,5-b]pyrazolo[3,4-e]pyridines using convenient methods offers potential for biologically active scaffolds (Yakovenko & Vovk, 2021).
Imidazo[4,5-b] pyridine derivatives demonstrated high inhibition performance against mild steel corrosion, with significant inhibition rates at low concentrations (Saady et al., 2021).
2-Methylimidazo[1,2-a]pyridine-3-carboxylic acids showed promising anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).
A fully automated continuous flow synthesis method for imidazo[1,2-a]pyridine-2-carboxylic acids was developed, enabling the synthesis of highly functionalized imidazo[1,2-a] heterocycles without isolation of intermediates (Herath et al., 2010).
An improved method for synthesizing polychlorinated imidazo[1,2-]pyridines allows for the synthesis of new compounds with improved properties (Gudmundsson et al., 1997).
properties
IUPAC Name |
6-bromo-7-chloroimidazo[1,2-a]pyridine-3-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrClN2O2/c9-4-3-12-6(8(13)14)2-11-7(12)1-5(4)10/h1-3H,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBDVEUUHTBWXAW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN2C1=NC=C2C(=O)O)Br)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrClN2O2 | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.48 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-7-chloroimidazo[1,2-a]pyridine-3-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.